Cas no 67342-76-1 (Benzyl-(2-chloro-benzyl)-amine)

• Product Name: Benzyl-(2-chloro-benzyl)-amine
• CAS No: 67342-76-1
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• CID: 509297
• PubChem ID: 790138
• Update Time: 2025-04-19

Benzyl-(2-chloro-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-chloro-N-(phenylmethyl)-
• BENZYL-(2-CHLORO-BENZYL)-AMINE
• (1-benzyl-1,2,3,4-tetrahydro-quinolin-6-yl)-acetic acid ethyl ester
• 2-Chlordibenzylamin
• benzyl(2-chlorobenzyl)amine
• N-Benzyl-(2-chlor-benzyl)-amin
• N-Benzyl-<1,2,3,4-tetrahydro-<6>chinolyl>-essigsaeure-ethylester
• n-benzyl-n-(2-chlorobenzyl)amine
• FT-0641120
• TimTec1_008248
• Oprea1_152086
• n-benzyl-1-(2-chlorophenyl)methanamine
• Oprea1_143313
• 67342-76-1
• Benzyl-(2-chlorobenzyl)amine
• N-[(2-chlorophenyl)methyl]-1-phenylmethanamine
• benzyl[(2-chlorophenyl)methyl]amine
• AKOS000227386
• HMS1557G20
• CS-0368102
• SCHEMBL25376216
• DB-022615
• Benzyl-(2-chloro-benzyl)-amine

• MDL： MFCD00657915
• Inchi： 1S/C14H14ClN/c15-14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： RLPZBYLIRBRIPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.08100
• Monoisotopic Mass: 232.089302
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6
• XLogP3: 3.4

Experimental Properties

• Boiling Point: 334.1°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.59
• PSA: 12.03000
• LogP: 4.02070

Benzyl-(2-chloro-benzyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT